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Compound of Interest

Compound Name: 9-Keto-latanoprost

Cat. No.: B15623680

The proper disposal of 9-Keto-latanoprost, a synthetic prostaglandin analog used in research,
is critical for maintaining laboratory safety and ensuring environmental protection. While this
compound is not classified as hazardous under the Globally Harmonized System (GHS),
adherence to established protocols for chemical waste is mandatory to prevent environmental
release and ensure regulatory compliance.[1] This guide provides a step-by-step operational
plan for the safe handling and disposal of 9-Keto-latanoprost, intended for researchers,
scientists, and drug development professionals.

Hazard Assessment and Safety Ratings

According to its Safety Data Sheet (SDS), 9-Keto-latanoprost is not a classified substance,
and no particular dangers to humans or the environment have been identified.[1] However, it is
essential to follow standard precautionary measures for handling laboratory chemicals.[1] The
hazard ratings for 9-Keto-latanoprost are summarized below.
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Hazard Rating . L.
Category Rating Description
System

No hazard beyond
NFPA Health 0 that of ordinary
combustible material.

Will not burn under

Fire 0 ) ] N
typical fire conditions.
Normally stable, even
o under fire exposure
Reactivity 0 » )
conditions, and is not
reactive with water.
No significant risk to
HMIS Health 0
health.
o Materials that will not
Flammability 0
burn.
Reactivity 0 Minimal hazard.

Source: 9-keto Latanoprost Safety Data Sheet[1]

Standard Disposal Protocol

Disposal of 9-Keto-latanoprost and its parent compound, latanoprost, must be conducted in
accordance with all applicable local, regional, and national environmental regulations.[2][3][4]
The following procedure outlines the recommended steps for its proper disposal.

Step 1: Initial Assessment & Preparation

o Consult Regulations: Before beginning disposal, consult local, state, and federal hazardous
waste regulations to ensure complete and accurate classification and compliance.[5]
Chemical waste generators are responsible for correctly identifying and classifying their
waste.[5]
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e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat, when handling the compound for disposal.[6]

e Segregate Waste: Do not mix 9-Keto-latanoprost with other waste streams unless directed
by your institution's environmental health and safety (EHS) office.

Step 2: Containment

e Primary Container: Keep the 9-Keto-latanoprost waste in its original container or a
compatible, sealed, and clearly labeled container.[5][6] The label should include the chemical
name and any known hazard information.

e Prevent Contamination: Ensure the container is tightly sealed to prevent leaks or spills.[2]
Step 3: Prohibited Disposal Methods

e Do Not Dispose in Household Garbage: This compound must not be disposed of with
household garbage.[2]

e Do Not Dispose Down the Drain: Do not allow the product to reach the sewage system or
watercourses.[2] Prostaglandins like latanoprost are considered slightly hazardous to water,
and releasing them into the environment should be avoided.[2][3][4]

Step 4: Final Disposal

e Engage a Licensed Waste Contractor: Arrange for the collection and disposal of the chemical
waste through your institution's EHS office or a licensed hazardous waste disposal company.

« Incineration: For many non-hazardous pharmaceutical wastes, incineration at an approved
facility is a common and recommended disposal method.[7][8] Destructive techniques are
often advised for pharmaceutical waste to prevent environmental release.[4]

o Documentation: Maintain records of the disposal process, including dates, quantities, and
the name of the waste disposal contractor, as required by your institution and local
regulations.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 9-
Keto-latanoprost.

Start: 9-Keto-latanoprost Waste Identified

i

Consult Institutional & Local Regulations

Classified as Hazardous Waste?

No (per SDS) Yes (per local rule)

Prepare for Non-Hazardous Chemical Disposal Follow Hazardous Waste Protocol

Ensure Waste is in a Sealed,
Clearly Labeled Container

Disposal Method Check

Contact Environmental Health & Safety (EHS)
or Licensed Waste Contractor

Sewer / Drain Disposal

End: Compliant Disposal

General Trash Disposal
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© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15623680?utm_src=pdf-body
https://www.benchchem.com/product/b15623680?utm_src=pdf-body
https://www.benchchem.com/product/b15623680?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Logical workflow for the disposal of 9-Keto-latanoprost.

Spill and Decontamination Procedures

In the event of a spill, collect the material with an inert absorbent and place it in a suitable,
closed container for disposal.[3][5] Ensure the spill area is cleaned thoroughly.[3][6] All cleanup
materials should also be disposed of as chemical waste according to the protocol described
above. For large spills, evacuate non-essential personnel from the area and contact your
institution's safety office immediately.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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